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Compound of Interest

Compound Name: diphenylchloroborane

Cat. No.: B3051883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols required for the handling

and use of diphenylchloroborane ((C₆H₅)₂BCl). Due to its hazardous nature, strict adherence

to these protocols is essential to ensure the safety of laboratory personnel and the integrity of

experimental work. This document outlines the material's properties, hazards, required

personal protective equipment (PPE), safe handling and storage procedures, emergency

response, and disposal guidelines.

Hazard Identification and Physicochemical
Properties
Diphenylchloroborane is a reactive organoboron compound that presents several significant

hazards. It is crucial to understand its properties to handle it safely.

Table 1: Physicochemical Properties of Diphenylchloroborane
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Property Value

CAS Number 3677-81-4

Molecular Formula C₁₂H₁₀BCl

Molecular Weight 200.47 g/mol

Appearance Colorless liquid

Melting Point 200 °C[1]

Boiling Point 119-120 °C @ 3 Torr[1]

Density 1.1037 g/cm³[1]

Principal Hazards:

Corrosive: Causes severe skin burns and eye damage.[2]

Water Reactive: Reacts violently with water, releasing toxic and flammable gases.[2] It is

moisture-sensitive and should be handled under inert conditions.[2]

Acute Toxicity: While specific LD50 and LC50 data for diphenylchloroborane are not readily

available, related organoboron and chlorinated compounds exhibit significant toxicity. It is

presumed to be harmful if swallowed, inhaled, or in contact with skin.

Flammability: May be combustible, and its reaction with water can produce flammable

hydrogen gas.

Exposure Controls and Personal Protective
Equipment (PPE)
To mitigate the risks associated with diphenylchloroborane, stringent exposure controls and

appropriate personal protective equipment are mandatory.

Engineering Controls:
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All manipulations of diphenylchloroborane must be conducted in a certified chemical fume

hood with a sash height that provides adequate protection.

A safety shower and eyewash station must be readily accessible in the immediate work area.

Inert atmosphere techniques, such as the use of a glovebox or Schlenk line, are highly

recommended to prevent contact with moisture and air.

Personal Protective Equipment (PPE):

A comprehensive PPE regimen is critical when handling this substance.

Table 2: Required Personal Protective Equipment
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Body Part Equipment Specification

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

mandatory. A full-face shield

must be worn over the

goggles.

Skin
Flame-Resistant Lab Coat &

Apron

A lab coat made of Nomex or a

similar flame-resistant material

is required. A chemically

resistant apron should be worn

over the lab coat.

Hands Double Gloving

An inner layer of nitrile gloves

and an outer layer of butyl

rubber or neoprene gloves are

recommended. Gloves must

be inspected for any signs of

degradation before and during

use.

Respiratory Respirator (if necessary)

If there is a risk of inhalation, a

full-face respirator with an

appropriate cartridge for

organic vapors and acid gases

should be used.

Safe Handling and Storage
Proper handling and storage procedures are paramount to preventing accidents and ensuring

the stability of the reagent.

Handling:

Before use, ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g.,

nitrogen or argon).

Use syringes and cannulation techniques for transferring the liquid reagent to prevent

exposure to the atmosphere.
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Always work in a well-ventilated area, specifically within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.

After handling, wash hands thoroughly with soap and water.

Storage:

Store in a tightly sealed, compatible container (e.g., borosilicate glass with a PTFE-lined

cap).

The storage area should be cool, dry, and well-ventilated, away from sources of ignition and

moisture.

Store away from incompatible materials such as water, alcohols, and oxidizing agents.

The container should be clearly labeled with the chemical name, hazards, and date of

receipt.

Table 3: Chemical Compatibility
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Material Compatibility Notes

Borosilicate Glass Excellent

Standard laboratory glassware

is suitable for handling and

storage.[3]

Stainless Steel (304, 316) Good

May be susceptible to

corrosion in the presence of

acidic byproducts from

hydrolysis.[4][5][6][7][8]

Polytetrafluoroethylene (PTFE) Excellent

Highly resistant to reactive

chemicals, making it ideal for

septa, tubing, and coatings.[9]

[10][11][12][13]

Polypropylene, Polyethylene Poor

Not recommended for

prolonged contact due to

potential for degradation.

Elastomers (e.g., Nitrile,

Neoprene)
Fair to Poor

May swell or degrade upon

contact. Use is limited to

disposable gloves with

frequent changes.

Experimental Protocol: Example of Use in a Suzuki-
Miyaura Coupling Reaction
Diphenylchloroborane can be used as a precursor to generate other organoboron reagents

for cross-coupling reactions. The following is a generalized protocol and should be adapted and

optimized for specific substrates and conditions.

Objective: To synthesize a biaryl compound via a Suzuki-Miyaura coupling reaction using an in-

situ generated boronic acid from diphenylchloroborane.

Materials:

Diphenylchloroborane
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Aryl halide

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., aqueous sodium carbonate)

Anhydrous solvent (e.g., toluene or dioxane)

Quenching agent (e.g., water)

Extraction solvent (e.g., ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: Under an inert atmosphere (argon or nitrogen), assemble an oven-dried,

three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a

rubber septum.

Reagent Addition:

To the flask, add the aryl halide (1.0 eq), the palladium catalyst (0.02-0.05 eq), and the

anhydrous solvent.

In a separate, dry flask under an inert atmosphere, carefully hydrolyze the

diphenylchloroborane (1.1 eq) with a stoichiometric amount of water to generate

diphenylborinic acid, which can act as the coupling partner. Alternatively, the

diphenylchloroborane can be converted to other boronic acid derivatives.

Using a syringe, add the solution of the organoboron reagent to the reaction flask.

Finally, add the aqueous base (2.0 eq).

Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir

vigorously for the required reaction time (monitored by TLC or GC/MS).

Workup:
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Cool the reaction mixture to room temperature.

Quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

(e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization to obtain the desired biaryl compound.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

diphenylchloroborane.

Spill Response:

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Waste Disposal
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All waste containing diphenylchloroborane must be treated as hazardous waste.

Collect all waste materials, including contaminated absorbents and disposable PPE, in a

designated, labeled, and sealed container.

Do not mix with other waste streams.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Arrange for disposal through your institution's environmental health and safety department in

accordance with all local, state, and federal regulations.

By adhering to the safety protocols outlined in this guide, researchers can minimize the risks

associated with the use of diphenylchloroborane and maintain a safe laboratory environment.

Always consult the Safety Data Sheet (SDS) for the most up-to-date information before working

with this or any other hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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